![molecular formula C10H12FN5O3 B8248724 5'-Fluoro-5'-deoxyadenosine CAS No. 731-98-6](/img/structure/B8248724.png)
5'-Fluoro-5'-deoxyadenosine
Overview
Description
5'-deoxy-5'-fluoroadenosine is a member of adenosines and an organofluorine compound.
5'-fluoro-5'-deoxyadenosine is a natural product found in Streptomyces cattleya with data available.
Scientific Research Applications
Improved Synthesis Techniques
5'-Fluoro-5'-deoxyadenosine (5'-FDA) and related compounds have historically faced challenges in synthesis due to the instability of synthetic intermediates. Recent advancements, however, have led to a more efficient and high-yielding synthesis process, broadening its applications in research (Ashton & Scammells, 2005).
Enzymatic Radiolabelling for Imaging
The enzymatic radiolabelling of 5'-FDA using fluorine-18 has shown promise for positron emission tomography (PET) imaging applications. This process involves the key enzyme from Streptomyces cattleya, which facilitates the formation of 5'-FDA from fluoride ion and S-adenosyl-L-methionine (SAM) (Martarello et al., 2003).
Characterization of Fluorination Enzymes
The fluorination enzyme from Streptomyces cattleya, responsible for the formation of 5'-FDA, has been isolated and characterized. This enzyme plays a crucial role in the reaction between inorganic fluoride and SAM, providing insights into the molecular mechanics of fluorination in biological systems (Schaffrath et al., 2003).
Fluorometabolite Biosynthesis
Research into the biosynthesis of fluorine-containing metabolites in Streptomyces cattleya has identified a gene cluster responsible for the production of 5'-FDA. This research is significant for understanding the natural biosynthesis of organofluorine compounds and may have implications in biotechnological applications (Huang et al., 2006).
Biotechnological Applications
The potential of 5'-FDA extends to various biotechnological applications, such as enzymatic labelling with fluorine-18 for PET. This application capitalizes on the ability to generate organofluorine products beyond biosynthetic intermediates, offering novel approaches in imaging and diagnostics (Cobb et al., 2005).
Directed Evolution of Fluorinases
The directed evolution of fluorinase enzymes has led to improved fluorination efficiency with non-native substrates. This evolution enhances the conversion of substrates into 5'-FDA, demonstrating the potential of engineered enzymes in selective fluorination processes (Sun et al., 2016).
properties
IUPAC Name |
(2R,3R,4S,5S)-2-(6-aminopurin-9-yl)-5-(fluoromethyl)oxolane-3,4-diol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12FN5O3/c11-1-4-6(17)7(18)10(19-4)16-3-15-5-8(12)13-2-14-9(5)16/h2-4,6-7,10,17-18H,1H2,(H2,12,13,14)/t4-,6-,7-,10-/m1/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPVLKMICBYRPSX-KQYNXXCUSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)CF)O)O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)CF)O)O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12FN5O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701031716 | |
Record name | 5'-Deoxy-5'-fluoroadenosine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701031716 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
269.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
731-98-6 | |
Record name | 5′-Deoxy-5′-fluoroadenosine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=731-98-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5'-Deoxy-5'-fluoroadenosine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000731986 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5'-DEOXY-5'-FLUOROADENOSINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8LJ6NC6D44 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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